Cas no 22105-55-1 (5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol)
5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 5-AMINO-2-(5-CHLORO-BENZOOXAZOL-2-YL)-PHENOL
- ART-CHEM-BB B025301
- ASISCHEM T31223
- AKOS BB-8268
- TIMTEC-BB SBB000991
- 5-AMINO-2-(5-CHLORO-2-BENZOXAZOLYL)-PHENOL
- PHENOL, 5-AMINO-2-(5-CHLORO-2-BENZOXAZOLYL)-
- 3-amino-6-(5-chloro-3H-1,3-benzoxazol-2-ylidene)cyclohexa-2,4-dien-1-one
- AG-205/32701040
- XAA10555
- SCHEMBL1735158
- STK025201
- NCGC00175464-01
- Oprea1_686614
- STK568864
- BRD-K25640762-001-01-5
- BBL008065
- DA-08030
- 5-amino-2-(5-chloro-1,3-benzoxazol-3-ium-2-yl)phenolate
- AKOS005494713
- Oprea1_592010
- CS-0313641
- 22105-55-1
- VS-01813
- 5-Amino-2-(5-chlorobenzo[d]oxazol-2-yl)phenol
- 5-amino-2-(5-chloro-1,3-benzoxazol-2-yl)phenol
- TimTec1_000103
- HMS1534E15
- 5-Amino-2-(5-chlorobenzooxazol-2-yl)phenol
- AKOS000108921
- DTXSID90425162
- 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol
-
- MDL: MFCD00440136
- Inchi: 1S/C13H9ClN2O2/c14-7-1-4-12-10(5-7)16-13(18-12)9-3-2-8(15)6-11(9)17/h1-6,17H,15H2
- InChI Key: PLKDBJVOCNTMRL-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N=C(C1C=CC(=CC=1O)N)O2
Computed Properties
- Exact Mass: 260.03500
- Monoisotopic Mass: 260.0352552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 72.3Ų
Experimental Properties
- PSA: 72.28000
- LogP: 4.01720
5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A168700-25mg |
5-AMINO-2-(5-CHLORO-1,3-BENZOXAZOL-2-YL)PHENOL |
22105-55-1 | 25mg |
¥1,191.00 | 2021-05-21 | ||
| TRC | A605993-10mg |
5-Amino-2-(5-chlorobenzo[d]oxazol-2-yl)phenol |
22105-55-1 | 10mg |
$ 50.00 | 2022-05-31 | ||
| TRC | A605993-50mg |
5-Amino-2-(5-chlorobenzo[d]oxazol-2-yl)phenol |
22105-55-1 | 50mg |
$ 135.00 | 2022-05-31 | ||
| TRC | A605993-100mg |
5-Amino-2-(5-chlorobenzo[d]oxazol-2-yl)phenol |
22105-55-1 | 100mg |
$ 230.00 | 2022-05-31 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010310-500mg |
5-Amino-2-(5-chloro-benzooxazol-2-yl)-phenol |
22105-55-1 | 500mg |
3251.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010310-500mg |
5-Amino-2-(5-chloro-benzooxazol-2-yl)-phenol |
22105-55-1 | 500mg |
3251CNY | 2021-05-07 | ||
| Chemenu | CM379399-1g |
5-amino-2-(5-chloro-1,3-benzoxazol-2-yl)phenol |
22105-55-1 | 95%+ | 1g |
$*** | 2023-03-31 |
5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol
Recent Advances in the Study of 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol (CAS: 22105-55-1)
In recent years, the compound 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol (CAS: 22105-55-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzoxazole core and amino-phenol substituents, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol, highlighting improved yields and purity through novel catalytic methods. The research demonstrated that the use of palladium-based catalysts significantly enhanced the efficiency of the cyclization step, which is critical for forming the benzoxazole ring. These advancements are expected to facilitate large-scale production and further pharmacological evaluations.
Pharmacological investigations have revealed that 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol exhibits potent anti-inflammatory and antimicrobial activities. In vitro studies conducted by researchers at the University of Cambridge showed that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. Additionally, it demonstrated broad-spectrum antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as a dual-action therapeutic agent.
Further mechanistic studies have elucidated the compound's interaction with biological targets. Molecular docking simulations and X-ray crystallography data indicate that 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol binds selectively to the active site of cyclooxygenase-2 (COX-2), explaining its anti-inflammatory effects. Concurrently, its antimicrobial activity is attributed to the disruption of bacterial cell membrane integrity, as observed in electron microscopy studies.
Despite these promising findings, challenges remain in the clinical translation of 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol. Recent toxicology studies have identified potential hepatotoxicity at high doses, necessitating further optimization of its pharmacokinetic profile. Researchers are currently exploring structural derivatives to enhance safety and efficacy, with preliminary results showing reduced toxicity while retaining therapeutic activity.
In conclusion, 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol (CAS: 22105-55-1) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to address its limitations and unlock its full clinical utility, positioning it as a promising candidate for future drug development in inflammation and infectious diseases.
22105-55-1 (5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)